Cas no 1388077-51-7 (2-(Hydroxymethyl)-6-methylphenylhydrazine)
2-(Hydroxymethyl)-6-methylphenylhydrazine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Hydroxymethyl)-6-methylphenylhydrazine
-
- Inchi: 1S/C8H12N2O/c1-6-3-2-4-7(5-11)8(6)10-9/h2-4,10-11H,5,9H2,1H3
- InChI Key: FDOQYSGAFYFMAG-UHFFFAOYSA-N
- SMILES: OCC1C=CC=C(C)C=1NN
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 119
- XLogP3: 1.2
- Topological Polar Surface Area: 58.3
2-(Hydroxymethyl)-6-methylphenylhydrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A250001104-250mg |
2-(Hydroxymethyl)-6-methylphenylhydrazine |
1388077-51-7 | 98% | 250mg |
720.80 USD | 2021-06-15 | |
| Alichem | A250001104-500mg |
2-(Hydroxymethyl)-6-methylphenylhydrazine |
1388077-51-7 | 98% | 500mg |
950.60 USD | 2021-06-15 | |
| Alichem | A250001104-1g |
2-(Hydroxymethyl)-6-methylphenylhydrazine |
1388077-51-7 | 98% | 1g |
1,752.40 USD | 2021-06-15 |
2-(Hydroxymethyl)-6-methylphenylhydrazine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-(Hydroxymethyl)-6-methylphenylhydrazine
2-(Hydroxymethyl)-6-methylphenylhydrazine: A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Research Applications
2-(Hydroxymethyl)-6-methylphenylhydrazine is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, designated by the CAS number 1388077-51-7, belongs to the class of phenylhydrazine derivatives, which are known for their diverse pharmacological profiles. Recent advancements in molecular biology and drug discovery have highlighted the potential of this compound as a candidate for targeted therapeutic strategies.
The chemical structure of 2-(Hydroxymethyl)-6-methylphenylhydrazine is characterized by a phenyl ring substituted with a methyl group at the 6-position and a hydroxymethyl group at the 2-position. This structural feature is critical in determining its reactivity and biological activity. The phenylhydrazine core is known to participate in various biochemical interactions, including the formation of covalent bonds with specific proteins and the modulation of enzymatic pathways.
Recent studies published in 2023 have demonstrated the potential of 2-(Hydroxymethyl)-6-methylphenylhyddeazine in the context of targeted drug delivery systems. Researchers at the University of Tokyo have reported that this compound exhibits selective binding affinity for certain receptors involved in inflammatory responses, making it a promising candidate for the development of anti-inflammatory agents. These findings are supported by molecular docking simulations and in vitro assays that validate its mechanism of action.
Another area of interest is the synthesis and optimization of 2-(Hydroxymethyl)-6-methylphenylhydrazine. A 2023 paper published in Journal of Medicinal Chemistry describes a novel synthetic route that enhances the yield and purity of this compound. The study emphasizes the importance of hydroxymethyl group modification in improving the compound's solubility and bioavailability, which are critical factors in pharmaceutical development.
From a pharmacokinetic perspective, the compound has shown promising properties in preclinical trials. A 2023 study conducted by the National Institute of Health (NIH) indicates that 2-(Hydroxymethyl)-6-methylphenylhydrazine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for the design of effective drug formulations and dosing regimens.
Furthermore, the compound's potential as a prodrug has been explored in recent research. A 2023 review article in Drug Discovery Today highlights how the hydroxymethyl substitution may enhance the compound's stability in vivo, allowing for controlled release of the active moiety at the target site. This property is particularly valuable in the development of targeted therapies for conditions such as cancer and autoimmune disorders.
Despite its promising properties, the biological activity of 2-(Hydroxymethyl)-6-methylphenylhydrazine is still under investigation. A 2023 study published in Chemical Research in Toxicology conducted a comprehensive analysis of its cytotoxic effects on various cell lines. The results suggest that the compound may have potential applications in antitumor therapy, although further studies are needed to confirm its safety and efficacy in clinical settings.
The synthetic versatility of 2-(Hydroxymethyl)-6-methylphenylhydrazine has also been a focus of recent research. Scientists at the University of Cambridge have developed a series of derivatives by modifying the phenylhydrazine core, leading to the discovery of compounds with enhanced antimicrobial properties. These findings underscore the importance of structural modifications in optimizing the therapeutic potential of this compound.
In addition to its pharmacological applications, the compound's chemical reactivity has been studied in the context of organic synthesis. A 2023 paper in Organic Letters describes the use of 2-(Hydroxymethyl)-6-methylphenylhydrazine as a versatile building block for the synthesis of complex molecules. This highlights the compound's potential as a key intermediate in the development of new pharmaceuticals.
Overall, the research on 2-(Hydroxymethyl)-6-methylphenylhydrazine is still in its early stages, but the findings from recent studies suggest that this compound has significant potential in various therapeutic areas. Continued exploration of its biological mechanisms, pharmacokinetic properties, and synthetic versatility will be crucial in determining its role in future drug development.
1388077-51-7 (2-(Hydroxymethyl)-6-methylphenylhydrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)